Gitoxigenin
Gitoxigenin
Gitoxigenin is a 3beta-hydroxy steroid, a 14beta-hydroxy steroid and a 16beta-hydroxy steroid. It derives from a hydride of a 5beta-cardanolide.
Gitoxigenin is a natural product found in Strophanthus divaricatus, Digitalis grandiflora, and other organisms with data available.
Gitoxigenin is a natural product found in Strophanthus divaricatus, Digitalis grandiflora, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
545-26-6
VCID:
VC21081982
InChI:
InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-16(21)6-8-22(2)20(13-9-19(26)28-12-13)18(25)11-23(17,22)27/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15+,16+,17-,18+,20+,21+,22-,23+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)O
Molecular Formula:
C23H34O5
Molecular Weight:
390.5 g/mol
Gitoxigenin
CAS No.: 545-26-6
Cat. No.: VC21081982
Molecular Formula: C23H34O5
Molecular Weight: 390.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Gitoxigenin is a 3beta-hydroxy steroid, a 14beta-hydroxy steroid and a 16beta-hydroxy steroid. It derives from a hydride of a 5beta-cardanolide. Gitoxigenin is a natural product found in Strophanthus divaricatus, Digitalis grandiflora, and other organisms with data available. |
|---|---|
| CAS No. | 545-26-6 |
| Molecular Formula | C23H34O5 |
| Molecular Weight | 390.5 g/mol |
| IUPAC Name | 3-[(3S,5R,8R,9S,10S,13R,14S,16S,17R)-3,14,16-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one |
| Standard InChI | InChI=1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-16(21)6-8-22(2)20(13-9-19(26)28-12-13)18(25)11-23(17,22)27/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15+,16+,17-,18+,20+,21+,22-,23+/m1/s1 |
| Standard InChI Key | PVAMXWLZJKTXFW-VQMOFDJESA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C[C@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(C[C@@H]([C@@H]4C5=CC(=O)OC5)O)O)C)O |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)O |
| Canonical SMILES | CC12CCC(CC1CCC3C2CCC4(C3(CC(C4C5=CC(=O)OC5)O)O)C)O |
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